![molecular formula C12H15NO3 B1303036 (3S,4R)-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid CAS No. 937692-64-3](/img/structure/B1303036.png)
(3S,4R)-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid
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Description
(3S,4R)-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterisation
The compound has been utilized in the synthesis and structural characterisation of novel beta-foldamers. A specific study describes the first synthesis of a beta-foldamer containing pyrrolidin-2-one rings, starting from a derivative of (3S,4R)-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid. The 12-helix conformation of this foldamer was confirmed through NMR analysis and molecular dynamics simulations, showcasing the compound's utility in developing structurally unique peptides (Menegazzo et al., 2006).
Enantioselective Michael Reactions
The compound has also been involved in enantioselective Michael reactions, contributing to the synthesis of trans, trans-2,4-disubstituted pyrrolidine-3-carboxylates. These reactions are significant for creating chiral centers, which are crucial in pharmaceutical chemistry for their biological activity and therapeutic potential (Revial et al., 2000).
Crystal Structure Analysis
Another study focused on the crystal structure analysis of a related compound, (2R,4R)-1-(tert-Butoxycarbonyl)-4-methoxypyrrolidine-2-carboxylic acid. The study detailed the molecular geometry and intermolecular interactions, providing insights into the steric and electronic properties of the pyrrolidine ring system. This type of analysis is essential for understanding how molecular structure influences physical and chemical properties (Yuan et al., 2010).
Influenza Neuraminidase Inhibitors
Research into the design, synthesis, and structural analysis of influenza neuraminidase inhibitors has also utilized pyrrolidine derivatives. A potent inhibitor, identified through this research, showcases the application of pyrrolidine cores in developing antiviral drugs, underscoring the versatility of these compounds in medicinal chemistry (Wang et al., 2001).
Synthesis of Tetramic Acids and Derivatives
The synthesis of pyrrolidine-2,4-diones (tetramic acids) and some derivatives, including processes involving the compound , is crucial for generating functionalized pyrrolidines. These compounds have applications in producing agrochemicals and medicinal compounds, demonstrating the broad utility of pyrrolidine derivatives in synthetic organic chemistry (Ghelfi et al., 2003).
Properties
IUPAC Name |
(3S,4R)-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-16-9-4-2-3-8(5-9)10-6-13-7-11(10)12(14)15/h2-5,10-11,13H,6-7H2,1H3,(H,14,15)/t10-,11+/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPBJZZNRRNSKIH-WDEREUQCSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2CNCC2C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)[C@@H]2CNC[C@H]2C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.